Cas no 2197434-02-7 ((2R)-4-amino-1,1,1-trifluorobutan-2-ol)

• Product Name: (2R)-4-amino-1,1,1-trifluorobutan-2-ol
• CAS No: 2197434-02-7
• MF: C₄H₈F₃NO
• MW: 143.10763168335
• CID: 6415366
• PubChem ID: 51886730
• Update Time: 2025-06-13

(2R)-4-amino-1,1,1-trifluorobutan-2-ol Chemical and Physical Properties

Names and Identifiers

• (2R)-4-amino-1,1,1-trifluorobutan-2-ol
• EN300-1970809
• 2197434-02-7

• Inchi： 1S/C4H8F3NO/c5-4(6,7)3(9)1-2-8/h3,9H,1-2,8H2/t3-/m1/s1
• InChI Key： VRZHVYTYYVVFSE-GSVOUGTGSA-N
• SMILES： FC([C@@H](CCN)O)(F)F

Computed Properties

• Exact Mass: 143.05579836g/mol
• Monoisotopic Mass: 143.05579836g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 82.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 46.2Ų

Additional information on (2R)-4-amino-1,1,1-trifluorobutan-2-ol

Introduction to (2R)-4-amino-1,1,1-trifluorobutan-2-ol (CAS No. 2197434-02-7)

(2R)-4-amino-1,1,1-trifluorobutan-2-ol is a fluorinated amino alcohol that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by the CAS number 2197434-02-7, represents a promising candidate for further exploration in drug discovery and development. Its molecular structure incorporates a trifluoromethyl group and an amino functional group, which contribute to its distinctive chemical behavior and potential biological activity.

The synthesis and characterization of (2R)-4-amino-1,1,1-trifluorobutan-2-ol have been the subject of extensive research, particularly in the context of developing novel therapeutic agents. The presence of the trifluoromethyl group enhances the metabolic stability and lipophilicity of the molecule, making it an attractive scaffold for pharmacological applications. Additionally, the stereochemistry at the chiral center (indicated by the (R) configuration) plays a crucial role in determining its biological efficacy and selectivity.

In recent years, there has been growing interest in fluorinated compounds due to their improved pharmacokinetic properties. Studies have demonstrated that fluorine atoms can modulate the electronic properties of molecules, leading to enhanced binding affinity and reduced susceptibility to enzymatic degradation. This has made fluorinated compounds valuable tools in medicinal chemistry for designing more effective drugs.

The research on (2R)-4-amino-1,1,1-trifluorobutan-2-ol has been complemented by computational studies that aim to elucidate its interactions with biological targets. Molecular modeling techniques have been employed to predict how this compound might bind to specific enzymes or receptors, providing insights into its potential mechanisms of action. These studies have revealed that the trifluoromethyl group and the amino group are critical for its binding interactions, suggesting that modifications in these regions could further optimize its biological activity.

One of the most compelling aspects of (2R)-4-amino-1,1,1-trifluorobutan-2-ol is its potential as a building block for more complex drug molecules. Researchers have explored various strategies for derivatization, including introducing additional functional groups or appending pharmacophores that enhance specific biological functions. Such modifications have led to the discovery of novel compounds with improved therapeutic profiles.

The pharmacological evaluation of (2R)-4-amino-1,1,1-trifluorobutan-2-ol has revealed several interesting properties. Initial in vitro studies have shown that it exhibits moderate activity against certain bacterial strains, suggesting its potential as an antimicrobial agent. Furthermore, preliminary in vivo studies have indicated that it may possess anti-inflammatory effects, which could make it useful in treating inflammatory diseases.

The development of new synthetic methodologies has also been a key focus in the research on this compound. Efficient synthetic routes are essential for producing sufficient quantities of (2R)-4-amino-1,1,1-trifluorobutan-2-ol for both preclinical and clinical studies. Recent advances in asymmetric synthesis have enabled the scalable production of enantiomerically pure forms of this compound, which is crucial for evaluating its stereochemical specificity.

The future prospects for (2R)-4-amino-1,1,1-trifluorobutan-2-ol are promising, with ongoing research aimed at uncovering new therapeutic applications and optimizing its pharmacological properties. Collaborative efforts between academic institutions and pharmaceutical companies are likely to drive further innovation in this area. As our understanding of fluorinated compounds continues to grow, it is expected that more derivatives like this will emerge as valuable candidates for drug development.

In conclusion, (2R)-4-amino-1,1,1-trifluorobutan-2-ol (CAS No. 2197434-02-7) is a fascinating compound with significant potential in pharmaceutical chemistry. Its unique structural features and promising biological activities make it an attractive candidate for further research and development. As new synthetic methods and computational tools become available, we can anticipate even more exciting discoveries related to this molecule and its derivatives.